Cas no 87978-66-3 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester)
87978-66-3 structure
Product Name:Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
CAS No:87978-66-3
MF:C8H14O6
MW:206.193163394928
CID:649668
PubChem ID:71411642
Update Time:2025-04-19
Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester
- dimethyl 2-hydroxy-2-(2-hydroxyethyl)butanedioate
- DTXSID10831241
- 87978-66-3
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- Inchi: 1S/C8H14O6/c1-13-6(10)5-8(12,3-4-9)7(11)14-2/h9,12H,3-5H2,1-2H3
- InChI Key: REZYSVPQWGNGBN-UHFFFAOYSA-N
- SMILES: OC(C(=O)OC)(CC(=O)OC)CCO
Computed Properties
- Exact Mass: 206.07903816g/mol
- Monoisotopic Mass: 206.07903816g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 93.1Ų
Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
87978-66-3 (Butanedioic acid, 2-hydroxy-2-(2-hydroxyethyl)-, dimethyl ester) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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